[1-(5-Chloro-1,3-benzoxazol-2-yl)piperidin-3-yl]acetic acid synthesis pathway
[1-(5-Chloro-1,3-benzoxazol-2-yl)piperidin-3-yl]acetic acid synthesis pathway
An In-Depth Technical Guide to the Synthesis of [1-(5-Chloro-1,3-benzoxazol-2-yl)piperidin-3-yl]acetic acid
Introduction
The benzoxazole scaffold is a prominent heterocyclic motif in medicinal chemistry, forming the core of numerous pharmacologically active agents.[1][2] Its rigid, planar structure and ability to participate in hydrogen bonding make it a privileged structure in drug design. This guide provides a comprehensive, technically-grounded pathway for the synthesis of [1-(5-Chloro-1,3-benzoxazol-2-yl)piperidin-3-yl]acetic acid, a molecule of interest for researchers in drug development. The synthetic strategy is built upon established, reliable chemical transformations, focusing on the logical construction of the target molecule from readily accessible precursors. We will detail the preparation of key intermediates, the final coupling reaction, and provide step-by-step protocols grounded in authoritative sources.
Retrosynthetic Analysis
A logical retrosynthetic analysis simplifies the complex target molecule into two primary building blocks. The core strategy involves a nucleophilic aromatic substitution reaction to connect the piperidine and benzoxazole moieties.
The primary disconnection is at the C2-N bond of the benzoxazole ring, leading to a 2-halobenzoxazole intermediate (2 ) and a piperidine side chain (3 ). The 2-chloro-5-chlorobenzoxazole (2 ) is an ideal electrophile for this purpose. The piperidine fragment (3 ) requires protection of both the secondary amine and the carboxylic acid to ensure selective reaction, leading to a precursor like ethyl (piperidin-3-yl)acetate. The benzoxazole core (2 ) can be synthesized from 5-chlorobenzoxazolin-2-one (4 ), which in turn is derived from the key starting material, 2-amino-4-chlorophenol (5 ).
Caption: Retrosynthetic analysis of the target molecule.
Part I: Synthesis of Key Intermediates
Preparation of 2-Amino-4-chlorophenol (5)
The foundational starting material is 2-amino-4-chlorophenol, which can be efficiently synthesized via the reduction of 4-chloro-2-nitrophenol. Several reduction methods are available, including catalytic hydrogenation and the use of reducing agents like iron in acidic media.[3][4] The iron-based reduction is a classic, cost-effective, and high-yielding method.
Reaction Scheme:
Caption: Reduction of 4-chloro-2-nitrophenol.
Experimental Protocol: Iron-Mediated Reduction [3]
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Charge a reaction flask with finely powdered cast iron shavings (50 g), water (200 mL), and 2 N hydrochloric acid (25 mL).
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Heat the mixture in a boiling water bath with vigorous stirring.
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Add 4-chloro-2-nitrophenol (34.7 g, 0.2 mole) portion-wise over 1-1.5 hours, maintaining vigorous stirring.
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Continue heating and stirring for at least 30 minutes after the addition is complete to ensure the reaction goes to completion.
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To the hot reaction mixture, add 2 N sodium carbonate solution (25 mL) to precipitate dissolved iron, followed by a concentrated sodium hydroxide solution to dissolve the product, 2-amino-4-chlorophenol.
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Filter the hot mixture to remove the iron sludge and wash the filter cake thoroughly with hot water.
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While the filtrate is still warm, carefully acidify with concentrated hydrochloric acid to a faintly acidic reaction, then neutralize the small excess of acid with a few drops of concentrated sodium acetate solution.
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Cool the solution to induce precipitation. The precipitation can be completed by adding salt and allowing the mixture to stand overnight.
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Filter the solid product, wash with a 15% salt solution, then with water, and dry. This method typically yields around 26 g (90%).
| Intermediate | Starting Material | Reagents | Yield | Purity | Reference |
| 2-Amino-4-chlorophenol | 4-chloro-2-nitrophenol | Fe, HCl, H₂O | ~90% | >98% | [3] |
Preparation of 2-Chloro-5-chlorobenzoxazole (2)
This key electrophilic intermediate is prepared from 5-chlorobenzoxazolin-2-one. The conversion involves reaction with a strong chlorinating agent like phosphorus pentachloride (PCl₅), which effectively replaces the carbonyl oxygen with two chlorine atoms, followed by elimination to form the aromatic benzoxazole ring.[5]
Reaction Scheme:
Caption: Chlorination of 5-chlorobenzoxazolin-2-one.
Experimental Protocol: [5]
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In a flask equipped for heating under reflux, suspend phosphorus pentachloride (3-5 molar equivalents) in an inert, high-boiling solvent such as o-dichlorobenzene.
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Heat the mixture to a reaction temperature between 140°C and 170°C.
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Add 5-chlorobenzoxazolin-2-one (1 mole equivalent) portion-wise or continuously to the hot suspension.
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The reaction is typically rapid. After the addition is complete, maintain the temperature for a short period to ensure full conversion.
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Cool the reaction mixture and carefully quench any remaining PCl₅.
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The product can be isolated by distillation or crystallization after an appropriate aqueous work-up.
Part II: Final Assembly and Deprotection
Coupling of Intermediates and Final Product Formation
The final steps involve the nucleophilic substitution of the chlorine atom at the C2 position of the benzoxazole ring by the piperidine nitrogen, followed by hydrolysis of the ester to yield the final carboxylic acid. To prevent side reactions, the piperidine must first be protected, typically as its tert-butyloxycarbonyl (Boc) derivative, and the carboxylic acid is used as an ester (e.g., ethyl ester).[6][7]
Reaction Scheme:
Caption: Final coupling and hydrolysis steps.
Experimental Protocol: Coupling and Hydrolysis
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Coupling: To a solution of 2-chloro-5-chlorobenzoxazole (1 equivalent) in a polar aprotic solvent like N-methyl-2-pyrrolidone (NMP) or dimethylformamide (DMF), add ethyl (piperidin-3-yl)acetate (1.1 equivalents) and a non-nucleophilic base such as triethylamine or diisopropylethylamine (2-3 equivalents).
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Heat the reaction mixture under a nitrogen atmosphere at 100-120°C for 16-24 hours, monitoring the reaction progress by TLC or LC-MS.[8]
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Upon completion, cool the mixture and pour it into water to precipitate the crude product.
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Filter the solid, wash with water, and purify by column chromatography on silica gel to obtain the pure ester intermediate.
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Hydrolysis: Dissolve the purified ethyl ester intermediate in a mixture of tetrahydrofuran (THF) and water.
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Add an excess of lithium hydroxide (LiOH) or sodium hydroxide (NaOH) and stir the mixture at room temperature until the ester is fully hydrolyzed (monitor by TLC).
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Acidify the reaction mixture with a dilute acid (e.g., 1N HCl) to a pH of ~5-6 to precipitate the final carboxylic acid product.
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Filter the solid, wash with cold water, and dry under vacuum to yield the final product, [1-(5-Chloro-1,3-benzoxazol-2-yl)piperidin-3-yl]acetic acid.
| Product | Key Intermediates | Key Reaction Steps | Typical Yield |
| Target Molecule | 2-Chloro-5-chlorobenzoxazole, Ethyl (piperidin-3-yl)acetate | 1. Nucleophilic Aromatic Substitution2. Ester Hydrolysis | 60-80% (over 2 steps) |
Conclusion
This guide outlines a robust and logical synthetic pathway for the preparation of [1-(5-Chloro-1,3-benzoxazol-2-yl)piperidin-3-yl]acetic acid. The strategy relies on the well-established transformations of reduction, chlorination, nucleophilic aromatic substitution, and hydrolysis. By breaking down the synthesis into the preparation of two key building blocks followed by their convergent coupling, this approach provides a clear and efficient route for researchers and drug development professionals to access this valuable compound. The detailed protocols, grounded in cited literature, offer a reliable foundation for practical laboratory execution.
References
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Soni, S., et al. (2023). Advances in the synthetic strategies of benzoxazoles using 2-aminophenol as a precursor: an up-to-date review . RSC Advances. [Link][1][9]
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Quick Company. Improved Processes For Preparing 4 Chloro 2 Amino Phenol And . [Link][4]
-
ResearchGate. Various pathways for the synthesis of benzoxazole using 2-aminophenol... . [Link][2]
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Li, H., et al. General Synthesis of 2-Substituted Benzoxazoles Based on Tf2O-Promoted Electrophilic Activation of Tertiary Amides . Molecules. [Link][10]
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Štefane, B., et al. (2019). Synthesis of Various 2-Aminobenzoxazoles: The Study of Cyclization and Smiles Rearrangement . ACS Omega. [Link][11]
-
PrepChem. Synthesis of 5-chloro-2-(4-piperidinophenyl)benzoxazole . [Link][8]
-
Google Patents. Process for the preparation of 2-chlorobenzoxazoles . [5]
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